Cas no 71125-47-8 (5-(2-Methylpiperidin-1-yl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(2-Methylpiperidin-1-yl)-1,3,4-thiadiazol-2-amine
• CAS No: 71125-47-8
• MF: C₈H₁₄N₄S
• MW: 198.288559436798
• CID: 1071305
• PubChem ID: 3237818
• Update Time: 2025-04-20

5-(2-Methylpiperidin-1-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methylpiperidin-1-yl)-1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine, 5-(2-methylphenyl)-
• 2-amino-5-(2-methylphenyl)-(1,3,4)-thiadiazole
• 2-amino-5-(2-methylphenyl)-1,3,4-thiadiazole
• 2-amino-5-(2-methyl-phenyl)-1,3,4-thiadiazole
• 2-amino-5-(o-tolyl)-1,3,4-thiadiazole
• 2-amino-5-o-tolyl-1,3,4-thiadiazole
• 5-(2-methyl-piperidin-1-yl)-[1,3,4]thiadiazol-2-ylamine
• 5-o-tolyl-[1,3,4]thiadiazol-2-ylamine
• AC1LBY0X
• IFLab1_005622
• Oprea1_359964
• STOCK2S-39754
• ZINC00368
• 71125-47-8
• SMR000031381
• CCG-200100
• AKOS002114284
• cid_3237818
• 5-(2-methyl-1-piperidinyl)-1,3,4-thiadiazol-2-amine
• CHEMBL1392220
• MLS000095833
• [5-(2-methylpiperidino)-1,3,4-thiadiazol-2-yl]amine
• HMS2455A18
• BDBM68485
• ALBB-020329
• 1,3,4-thiadiazol-2-amine, 5-(2-methyl-1-piperidinyl)-

• MDL： MFCD08273634
• Inchi： 1S/C8H14N4S/c1-6-4-2-3-5-12(6)8-11-10-7(9)13-8/h6H,2-5H2,1H3,(H2,9,10)
• InChI Key： SUEKEBZZJTVYHM-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1N1CCCCC1C

Computed Properties

• Exact Mass: 198.09391764g/mol
• Monoisotopic Mass: 198.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.3Ų